Cas no 1502427-80-6 (2-(5-bromofuran-2-yl)methylpyrrolidine)

2-(5-Bromofuran-2-yl)methylpyrrolidine is a brominated heterocyclic compound featuring a furan ring linked to a pyrrolidine moiety via a methylene bridge. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Sonogashira couplings. Its fused heterocyclic framework is valuable for constructing complex molecules with potential biological activity. The compound’s stability and well-defined reactivity profile make it suitable for use in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
2-(5-bromofuran-2-yl)methylpyrrolidine structure
1502427-80-6 structure
Product Name:2-(5-bromofuran-2-yl)methylpyrrolidine
CAS No:1502427-80-6
MF:C9H12BrNO
MW:230.10168170929
CID:5977353
PubChem ID:121598910
Update Time:2025-06-08

2-(5-bromofuran-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromofuran-2-yl)methylpyrrolidine
    • EN300-1238186
    • 2-[(5-bromofuran-2-yl)methyl]pyrrolidine
    • 1502427-80-6
    • AKOS026732492
    • Inchi: 1S/C9H12BrNO/c10-9-4-3-8(12-9)6-7-2-1-5-11-7/h3-4,7,11H,1-2,5-6H2
    • InChI Key: ALIHSXGJWTZARW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(CC2CCCN2)O1

Computed Properties

  • Exact Mass: 229.01023g/mol
  • Monoisotopic Mass: 229.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.2Ų

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Additional information on 2-(5-bromofuran-2-yl)methylpyrrolidine

2-(5-Bromofuran-2-yl)methylpyrrolidine: A Comprehensive Overview

The compound 2-(5-bromofuran-2-yl)methylpyrrolidine, identified by the CAS number 1502427-80-6, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and versatile applications. In this article, we will delve into its properties, synthesis, and recent advancements in its utilization.

The structure of 2-(5-bromofuran-2-yl)methylpyrrolidine consists of a pyrrolidine ring, which is a five-membered saturated heterocyclic compound containing one nitrogen atom. Attached to this ring is a 5-bromofuran group, which introduces both electronic and steric effects into the molecule. The bromine atom at the 5-position of the furan ring plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of 1502427-80-6 in drug discovery and development. Its unique combination of a pyrrolidine ring and a brominated furan group makes it an ideal candidate for exploring new therapeutic agents. Researchers have reported that this compound exhibits promising anti-inflammatory and anti-cancer properties, making it a valuable lead for developing novel drugs.

In addition to its pharmaceutical applications, 2-(5-bromofuran-2-yl)methylpyrrolidine has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1502427-80-6 involves a multi-step process that typically starts with the preparation of the pyrrolidine ring. This is followed by the introduction of the 5-bromofuran group through either nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, researchers are increasingly interested in understanding the biodegradation pathways of 1502427-80-6. Studies have shown that under specific conditions, this compound can undergo microbial degradation, offering insights into its environmental fate and potential risks. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1502427-80-6, or 2-(5-bromofuran-2-yl)methylpyrrolidine, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in science and industry is expected to grow significantly.

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